Cas no 190018-05-4 (Benzenemethanamine,3,4-bis(phenylmethoxy)-)

• Product Name: Benzenemethanamine,3,4-bis(phenylmethoxy)-
• CAS No: 190018-05-4
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 115740
• PubChem ID: 21821660
• Update Time: 2023-10-30

Benzenemethanamine,3,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3,4-bis(phenylmethoxy)-
• [3,4-bis(phenylmethoxy)phenyl]methanamine
• 3,4-Dibenzyloxybenzylamine
• A1-31334
• IAFYLMNLVWFYIZ-UHFFFAOYSA-N
• SCHEMBL6726244
• Benzenemethanamine, 3,4-bis(phenylmethoxy)-
• 190018-05-4
• 1-[3,4-Bis(benzyloxy)phenyl]methanamine
• CHEMBL170468
• DTXSID90618471

• MDL： MFCD07786729
• Inchi： 1S/C21H21NO2/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)21(13-19)24-16-18-9-5-2-6-10-18/h1-13H,14-16,22H2
• InChI Key： IAFYLMNLVWFYIZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(CN)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.15733
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48